1-Amino-1,2,4-triazole

• IUPAC Name: 1,2,4-triazol-1-amine
• InChI: InChI=1S/C2H4N4/c3-6-2-4-1-5-6/h1-2H,3H2
• InChI Key: NHAZGSRLKBTDBF-UHFFFAOYSA-N
• Canonical SMILES: C1=NN(C=N1)N
• Molecular Formula: C2H4N4
• DSSTOX Substance ID: DTXSID60470902
• Molecular Weight: 84.08 g/mol
• CAS RN: 24994-60-3

Description

Adenylyl-imidodiphosphate, commonly known as AMP-PNP, is a non-hydrolysable analogue of adenosine triphosphate (ATP). This compound is characterized by the replacement of the oxygen atom bridging the beta and gamma phosphates with a nitrogen atom. This modification renders AMP-PNP resistant to hydrolysis by ATPases, making it a valuable tool in biochemical and physiological studies .

Scientific Research Applications

AMP-PNP has a wide range of applications in scientific research, including:

Biochemistry: Used as a non-hydrolysable ATP analogue to study ATP-dependent processes.

Cell Biology: Employed to investigate the role of ATP in cellular functions such as muscle contraction and signal transduction.

Medicine: Utilized in studies of metabolic pathways and enzyme kinetics.

Industry: Applied in the development of biochemical assays and diagnostic tools

Mechanism of Action

AMP-PNP exerts its effects by mimicking ATP and binding to ATP-binding sites on enzymes and proteins. This binding inhibits the hydrolysis of ATP, thereby blocking ATP-dependent processes. The molecular targets of AMP-PNP include various ATPases and kinases involved in cellular energy metabolism and signal transduction pathways .

Safety and Hazards

1-Amino-1,2,4-triazole may cause skin irritation, serious eye irritation, and may cause cancer. It may also cause damage to organs through prolonged or repeated exposure.

Biochemical Analysis

Biochemical Properties

1-Amino-1,2,4-triazole is known to interact with various enzymes, proteins, and other biomolecules. It is an inhibitor of catalase, capable of inducing the compensatory mechanism for hydrogen peroxide detoxification . This mechanism involves increasing the activities of glutathione peroxidase and glutathione reductase .

Cellular Effects

The effects of this compound on various types of cells and cellular processes are significant. For instance, it has been shown to influence cell function by impacting cell signaling pathways, gene expression, and cellular metabolism . In human differentiated adipocytes, treatment with this compound led to decreased catalase activity and increased intracellular H2O2 levels significantly . This was accompanied by an altered glucose and lipid metabolism .

Molecular Mechanism

The molecular mechanism of action of this compound involves its binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression . For instance, it operates as a main pharmacophore through hydrogen-bonding and dipole interactions with the biological receptors .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound change over time. This includes information on the product’s stability, degradation, and any long-term effects on cellular function observed in in vitro or in vivo studies .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models . This includes any threshold effects observed in these studies, as well as any toxic or adverse effects at high doses .

Metabolic Pathways

This compound is involved in various metabolic pathways. It interacts with enzymes such as catalase and cofactors . It also has effects on metabolic flux or metabolite levels .

Transport and Distribution

This compound is transported and distributed within cells and tissues . It could interact with transporters or binding proteins, and it could have effects on its localization or accumulation .

Subcellular Localization

The subcellular localization of this compound and any effects on its activity or function are significant . This could include any targeting signals or post-translational modifications that direct it to specific compartments or organelles .

Preparation Methods

Synthetic Routes and Reaction Conditions

AMP-PNP is synthetically prepared through a series of chemical reactions. The synthesis involves the reaction of adenosine monophosphate (AMP) with imidodiphosphate under specific conditions to form adenylyl-imidodiphosphate. The compound is typically obtained as a lithium salt hydrate to enhance its stability .

Industrial Production Methods

In industrial settings, AMP-PNP is produced using large-scale chemical synthesis techniques. The process involves the careful control of reaction conditions, including temperature, pH, and reactant concentrations, to ensure high yield and purity. The compound is then purified through crystallization and other separation techniques .

Chemical Reactions Analysis

Types of Reactions

AMP-PNP undergoes various types of chemical reactions, including:

Substitution Reactions: Due to its structural similarity to ATP, AMP-PNP can participate in substitution reactions where it replaces ATP in enzyme-catalyzed processes.

Binding Reactions: AMP-PNP binds to ATP-binding sites on enzymes and proteins, inhibiting their activity by preventing ATP hydrolysis.

Common Reagents and Conditions

Common reagents used in reactions involving AMP-PNP include:

Enzymes: Such as adenylate cyclase and ATPases.

Buffers: To maintain optimal pH conditions for the reactions.

Major Products Formed

The major products formed from reactions involving AMP-PNP are typically enzyme-substrate complexes where AMP-PNP acts as a competitive inhibitor .

Comparison with Similar Compounds

Similar Compounds

Adenosine 5’-(beta,gamma-methylene)triphosphate (AMP-PCP): Another non-hydrolysable ATP analogue with a methylene group replacing the oxygen atom.

Adenosine 5’-(beta,gamma-imido)triphosphate (AMP-PNP): Similar to AMP-PNP but with different structural modifications.

Uniqueness

AMP-PNP is unique due to its nitrogen substitution, which provides greater stability and resistance to hydrolysis compared to other ATP analogues. This makes it particularly useful in studies requiring prolonged inhibition of ATP-dependent processes .

Q & A

Q1: What is the structural characterization of 1-amino-1,2,4-triazole, including its molecular formula, weight, and spectroscopic data?

A1: this compound has the molecular formula C₂H₄N₄ and a molecular weight of 84.08 g/mol. Spectroscopic data, including ¹H NMR, ¹³C NMR, IR, and MS, are crucial for characterizing the structure. For instance, ¹H NMR analysis in DMSO-d₆ reveals distinct signals for the amino protons and the triazole ring protons. Detailed spectroscopic data can be found in research publications focusing on the synthesis and characterization of this compound [, ].

Q2: What is known about the structure-activity relationship (SAR) of this compound derivatives? How do structural modifications impact their activity, potency, and selectivity?

A2: Research on 1-amino-1,2,4-triazoles as fungicides highlights the importance of a two-atom bridge connecting the triazole nucleus to a hydrophobic group, typically an aromatic ring, for their biological activity []. Modifications to this bridge or the hydrophobic group can significantly impact fungicidal potency and selectivity. Further SAR studies are crucial for exploring the potential of this compound derivatives in other applications, such as antibacterial agents.

Q3: Has this compound been investigated for its coordination chemistry, and what are the potential applications of its metal complexes?

A3: Yes, this compound can act as a ligand in coordination compounds. Studies have explored its use in forming energetic transition-metal(II) complexes with various metals like Cu²⁺, Mn²⁺, Fe²⁺, and Zn²⁺ []. These complexes, incorporating different anions, displayed promising characteristics for potential applications as lead-free primary explosives due to their energetic properties and laser ignitability.

Q4: What analytical methods and techniques are used to characterize, quantify, and monitor this compound?

A4: Various analytical methods are employed to study this compound. Common techniques include spectroscopic methods like IR, UV/Vis, and NMR [, , , ]. Additionally, mass spectrometry (MS) is vital for determining molecular weight and fragmentation patterns []. These methods, alongside elemental analysis, provide a comprehensive understanding of the compound's identity and purity.

Q5: What is known about the basicity and protonation site of this compound?

A5: Studies utilizing ¹³C and ¹⁵N NMR spectroscopy, pKa measurements, and crystallography have investigated the protonation behavior of this compound []. Results indicate that in the presence of strong acids, protonation can occur at both the ring nitrogen and the amino group, with the specific site influenced by the acid strength and solvent environment.